Cas no 2580250-76-4 (1-(benzyloxy)carbonyl-5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• CAS No: 2580250-76-4
• MF: C₁₄H₁₄FNO₄
• MW: 279.263667583466
• MDL: MFCD33446849
• CID: 5664788
• PubChem ID: 165893441
• Update Time: 2025-05-19

1-(benzyloxy)carbonyl-5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580250-76-4
• 1-[(benzyloxy)carbonyl]-5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• EN300-27728945
• 1-(benzyloxy)carbonyl-5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylic acid

• MDL： MFCD33446849
• Inchi： 1S/C14H14FNO4/c15-12-8-16(7-6-11(12)13(17)18)14(19)20-9-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,17,18)
• InChI Key： FSPJVGLGTDSTEZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)CCN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 279.09068609g/mol
• Monoisotopic Mass: 279.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylic acid

Introduction to 1-(benzyloxy)carbonyl-5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylic acid (CAS No. 2580250-76-4)

1-(benzyloxy)carbonyl-5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylic acid, identified by its CAS number 2580250-76-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydropyridine class, a structural motif widely recognized for its utility in the synthesis of bioactive molecules. The presence of both a benzyloxy carbonyl group and a fluoro substituent in its molecular framework imparts unique chemical and pharmacological properties, making it a valuable intermediate in the development of novel therapeutic agents.

The benzyloxy carbonyl (Boc) protecting group is a cornerstone in peptide synthesis and drug development, serving as an effective temporary blocker for amino groups during synthetic processes. Its stability under various reaction conditions and ease of removal under mild acidic conditions make it a preferred choice for chemists working on complex molecular architectures. In contrast, the fluoro atom, while small in size, exerts a profound influence on the biological activity of molecules. Fluorinated compounds are renowned for their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. The combination of these two functional groups in 1-(benzyloxy)carbonyl-5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylic acid suggests potential applications in the design of drugs targeting neurological disorders, where both stability and precise targeting are critical.

Recent advancements in medicinal chemistry have highlighted the importance of tetrahydropyridine scaffolds in drug discovery. These heterocyclic structures are frequently encountered in natural products and synthetic ligands due to their ability to mimic key pharmacophores found in biologically active compounds. The 5-fluoro substitution at the C5 position of the tetrahydropyridine ring further enhances its potential as a pharmacological entity. Fluorine atoms can modulate electronic properties, influence conformational preferences, and improve oral bioavailability—qualities that are highly sought after in modern drug design. Moreover, the presence of a carboxylic acid moiety at the C4 position provides an additional handle for further derivatization, enabling chemists to explore diverse chemical space.

In the context of contemporary research, 1-(benzyloxy)carbonyl-5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylic acid has been explored as a key building block in the synthesis of potential therapeutic candidates. For instance, its structural features align well with molecules known to interact with enzymes and receptors involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. The tetrahydropyridine core is reminiscent of established drug molecules like donepezil and pramipexole, which have demonstrated clinical efficacy in managing cognitive decline and motor symptoms respectively. By leveraging this scaffold, researchers aim to develop next-generation treatments with improved efficacy and reduced side effects.

The fluoro substituent plays a pivotal role in fine-tuning the pharmacological properties of such compounds. Studies have shown that fluorine atoms can enhance binding affinity by participating in hydrogen bonding or van der Waals interactions with biological targets. Additionally, fluorination can prevent metabolic degradation by stabilizing reactive intermediates or altering electron distribution within the molecule. In the case of 1-(benzyloxy)carbonyl-5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylic acid, these effects are expected to contribute to its potential as a precursor for drugs with prolonged half-lives and enhanced target specificity.

From a synthetic chemistry perspective, this compound offers versatility as a precursor for more complex derivatives. The Boc group can be removed under mild acidic conditions to reveal an amine functionality, which can then be further functionalized through coupling reactions such as amide or urea bond formations. This flexibility allows chemists to explore diverse structural modifications while maintaining the integrity of the tetrahydropyridine core. Furthermore, the carboxylic acid group provides opportunities for conjugation with other biomolecules or for further derivatization into esters or amides—a common strategy in drug development to enhance solubility or target specificity.

The significance of fluorinated tetrahydropyridines extends beyond neurological applications; they are also relevant in oncology and anti-inflammatory research. For example, fluorinated analogs have been investigated as kinase inhibitors due to their ability to disrupt aberrant signaling pathways involved in cancer progression. Similarly, modifications at the C5 position can influence interactions with inflammatory mediators or immune receptors. Given these diverse possibilities, 1-(benzyloxy)carbonyl-5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylic acid represents a promising scaffold for interdisciplinary research efforts aimed at addressing unmet medical needs.

As computational chemistry methodologies continue to evolve, 1-(benzyloxy)carbonyl-5-fluoro-1,2,3,6-tetrahydropyridine-4-carboxylic acid is being increasingly utilized in virtual screening campaigns to identify novel drug candidates. High-throughput virtual screening allows researchers to evaluate thousands of compounds against biological targets rapidly by leveraging molecular docking simulations and quantum mechanical calculations. The unique structural features of this compound make it an attractive candidate for such studies—particularly given its potential as an intermediate for synthesizing bioactive molecules with tailored properties.

In conclusion, 1-(benzyloxy)carbonyl-5-fluoro-1,2，3，6-tetrahydropyridine -4-carboxyl ic aci d (CAS No .2580250 -76 -4 ) stands out as a versatile building block with significant implications for pharmaceutical research . Its combination of protective groups ,fluorinated moieties ，and functional handles positions it as a valuable asset in designing next-generation therapeutics . With ongoing advancements i n synthetic methodologies ，computational biology ，and drug discovery technologies ，this compound is poised t o play an instrumental role i n addressing some o f today ' s most pressing medical challenges . p >